Cas no 2137771-71-0 (2-[3-(benzyloxy)-5-fluorophenyl]ethan-1-amine hydrochloride)

• Product name: 2-[3-(benzyloxy)-5-fluorophenyl]ethan-1-amine hydrochloride
• CAS No: 2137771-71-0
• CID: 4640229

2-[3-(benzyloxy)-5-fluorophenyl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(benzyloxy)-5-fluorophenyl]ethan-1-amine hydrochloride

Additional information on 2-[3-(benzyloxy)-5-fluorophenyl]ethan-1-amine hydrochloride

2-[3-(Benzyloxy)-5-Fluorophenyl]Ethan-1-Amine Hydrochloride: A Comprehensive Overview

2-[3-(Benzyloxy)-5-Fluorophenyl]Ethan-1-Amine Hydrochloride, commonly referred to by its CAS number 2137771-71-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group attached to a fluorophenyl ring, along with an ethanamine moiety. The hydrochloride salt form suggests its potential application in pharmaceutical settings, where such salts are often used for drug delivery and stability.

The synthesis of 2-[3-(Benzyloxy)-5-Fluorophenyl]Ethan-1-Amine Hydrochloride involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical practices.

The structural features of this compound make it a valuable tool in drug design. The presence of a benzyloxy group introduces steric and electronic effects that can influence the compound's interaction with biological targets. Similarly, the fluorine atom at the 5-position of the phenyl ring contributes to the molecule's lipophilicity and bioavailability. Recent studies have explored the potential of this compound as a lead molecule in the development of novel therapeutics, particularly in the areas of oncology and neurodegenerative diseases.

In terms of pharmacokinetics, 2-[3-(Benzyloxy)-5-Fluorophenyl]Ethan-1-Amine Hydrochloride exhibits promising properties. Preclinical studies have demonstrated moderate absorption rates and favorable distribution profiles, suggesting its potential for systemic administration. Additionally, the compound's metabolic stability has been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, which is advantageous for oral drug delivery.

The biological activity of this compound has been extensively studied. In vitro assays have revealed its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For example, research published in 2023 highlighted its inhibitory effects on kinases associated with cancer progression, making it a candidate for anti-cancer drug development. Furthermore, preliminary toxicological assessments have shown that the compound demonstrates low toxicity at therapeutic concentrations, which is a critical factor for its potential clinical application.

The development of 2-[3-(Benzyloxy)-5-Fluorophenyl]Ethan-1-Amine Hydrochloride into a therapeutic agent is currently in preclinical stages. Collaborative efforts between academic institutions and pharmaceutical companies are focused on refining its pharmacokinetic properties and exploring its efficacy in animal models of disease. These studies are expected to provide crucial insights into its safety profile and therapeutic potential.

In conclusion, 2-[3-(Benzyloxy)-5-Fluorophenyl]Ethan-1-Amine Hydrochloride (CAS No. 2137771-71-0) represents a promising compound with diverse applications in chemical synthesis and drug discovery. Its unique structure, coupled with favorable pharmacokinetic properties and biological activity, positions it as a valuable asset in advancing medical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of pharmacology.